Cas no 66148-17-2 (MYOSMINE-2,4,5,6-D4)

• Product Name: MYOSMINE-2,4,5,6-D4
• CAS No: 66148-17-2
• MF: C₉H₁₀N₂
• MW: 150.213748455048
• CID: 826472
• PubChem ID: 12147169
• Update Time: 2025-07-20

MYOSMINE-2,4,5,6-D4 Chemical and Physical Properties

Names and Identifiers

• MYOSMINE-2,4,5,6-D4
• 2,3,4,6-tetradeuterio-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine
• Pyridine-2,3,4,6-d4, 5-(3,4-dihydro-2H-pyrrol-5-yl)-; Myosmine-2,4,5,6-d4; Myosmine-D4 (pyridine-D4)
• 3-(3,4-Dihydro-2H-pyrrol-5-yl)pyridine-d4
• Myosmine-d4 (pyridine-d4)
• DTXSID70478555
• CS-0310530
• 66148-17-2
• HY-W001909S
• MS-22849
• AKOS030242627
• Myosmine-d4
• D97948
• 3-(3,4-dihydro-2H-pyrrol-5-yl)(?H?)pyridine

• Inchi： 1S/C9H10N2/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1,3,5,7H,2,4,6H2/i1D,3D,5D,7D
• InChI Key： DPNGWXJMIILTBS-DNZPNURCSA-N
• SMILES： N1CCCC=1C1C([2H])=NC([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 150.11000
• Monoisotopic Mass: 150.109505311g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.158
• Melting Point: 44-45°C
• Boiling Point: 244.711°C at 760 mmHg
• Flash Point: 101.798°C
• Refractive Index: 1.611
• Stability/Shelf Life: Moisture, Temperature Sensitive
• PSA: 25.25000
• LogP: 1.10010

MYOSMINE-2,4,5,6-D4 Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on MYOSMINE-2,4,5,6-D4

Comprehensive Analysis of MYOSMINE-2,4,5,6-D4 (CAS No. 66148-17-2): Properties, Applications, and Research Insights

In the realm of isotopic labeling and biochemical research, MYOSMINE-2,4,5,6-D4 (CAS No. 66148-17-2) stands out as a critical deuterated compound. This stable isotope-labeled analog of myosmine is widely utilized in mass spectrometry, metabolic studies, and tracer experiments due to its unique deuterium substitution at positions 2, 4, 5, and 6. Researchers favor this compound for its ability to provide accurate data without interfering with natural biochemical pathways, making it indispensable in pharmacokinetics and drug metabolism studies.

The growing demand for isotope-labeled compounds like MYOSMINE-2,4,5,6-D4 aligns with advancements in precision medicine and personalized therapeutics. As scientists delve deeper into biomarker discovery and proteomics, the need for high-purity deuterated standards has surged. This compound’s role in LC-MS/MS (liquid chromatography-tandem mass spectrometry) workflows is particularly noteworthy, as it enhances sensitivity and reduces background noise in complex biological matrices.

From a structural perspective, MYOSMINE-2,4,5,6-D4 retains the core alkaloid framework of myosmine while incorporating deuterium atoms. This modification not only improves analytical precision but also minimizes isotopic effects in vivo. Recent studies highlight its utility in nicotine metabolism research, where it helps elucidate pathways involving cytochrome P450 enzymes. Such applications are pivotal for understanding smoking-related health effects and developing smoking cessation therapies—a topic garnering significant public and scientific attention.

Beyond academia, industries leverage CAS No. 66148-17-2 for quality control in pharmaceutical manufacturing. Regulatory agencies increasingly require deuterated internal standards to validate analytical methods, ensuring compliance with Good Laboratory Practices (GLP). The compound’s stability under storage conditions (−20°C in inert atmospheres) further bolsters its practicality for long-term studies.

Environmental scientists are also exploring MYOSMINE-2,4,5,6-D4’s potential in ecotoxicology. Its traceability aids in monitoring environmental nicotine derivatives—a pressing concern given the rise in e-cigarette waste. This intersection of environmental health and analytical chemistry underscores the compound’s versatility.

In synthesis, producing high-enrichment deuterated myosmine demands expertise in catalytic hydrogen-deuterium exchange and chiral purification. Suppliers must adhere to stringent ISO certification standards to meet researchers’ expectations for isotopic purity (>98%). These technical nuances position MYOSMINE-2,4,5,6-D4 as a premium product in the isotope market.

Looking ahead, innovations in deuterium labeling techniques and green chemistry may further optimize the production of compounds like CAS No. 66148-17-2. As AI-driven drug discovery accelerates, the demand for reliable isotopic tools will only intensify—making this compound a cornerstone of future translational research.